Cas no 899744-73-1 (3-(4-methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide)

• Product Name: 3-(4-methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide
• CAS No: 899744-73-1
• MF: C₂₃H₃₀N₂O₃
• MW: 382.495906352997
• CID: 5459693
• Update Time: 2025-08-03

3-(4-methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-(2-morpholino-2-(p-tolyl)ethyl)propanamide
• VU0504341-1
• 3-(4-methoxyphenyl)-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]propanamide
• 3-(4-methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide

• InChI Key： VDELIVKWDRZEFK-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC(C)=CC=1)CNC(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 451
• XLogP3: 3
• Topological Polar Surface Area: 50.8

Additional information on 3-(4-methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide

3-(4-Methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide: A Comprehensive Overview

3-(4-Methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide (CAS No. 899744-73-1) is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a morpholine ring, a methoxyphenyl group, and a methylphenyl group, making it a valuable molecule for various research and development purposes. In this article, we will delve into the structural properties, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 3-(4-methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide is composed of three primary functional groups: the methoxyphenyl group, the methylphenyl group, and the morpholine ring. The methoxyphenyl group contributes to the compound's aromaticity and hydrophilic properties, while the methylphenyl group adds hydrophobicity and stability. The morpholine ring, a six-membered heterocyclic structure containing one oxygen atom, plays a crucial role in enhancing the compound's bioavailability and pharmacokinetic properties. This combination of functional groups makes the compound highly versatile for use in drug design and chemical synthesis.

Recent studies have highlighted the potential of 3-(4-methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide in the development of novel therapeutic agents. Researchers have explored its role as a building block in medicinal chemistry, particularly in the creation of bioactive molecules with improved pharmacodynamic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase enzymes, which are implicated in various oncological conditions.

The synthesis of 3-(4-methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the morpholine ring through cyclization reactions, followed by nucleophilic substitution to introduce the methoxyphenyl and methylphenyl groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, 3-(4-methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide has found utility in several areas. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory, antiviral, and anticancer properties. Additionally, its unique chemical properties make it an ideal candidate for use in agrochemicals, where it can act as a precursor for herbicides or fungicides. The compound's ability to form stable complexes with metal ions has also led to its exploration in materials science for applications such as catalysis and sensor development.

From an environmental standpoint, researchers have investigated the biodegradability and eco-friendly synthesis routes for 3-(4-methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylpropanamide. A 2023 study published in *Green Chemistry* reported on the development of a sustainable synthesis pathway using renewable feedstocks and enzymatic catalysts. This approach not only reduces the environmental footprint but also aligns with current trends toward greener chemical processes.

In conclusion, 3-(4-methoxyphenyl)-N-2-(4-methylphenyl)-2-(morpholin-4-yll ethyleth propanamide (CAS No. 899744731) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in modern chemistry and pharmacology. As ongoing studies continue to uncover new properties and uses for this compound, its role in driving innovation is expected to grow further.